Cas no 7783-40-6 (Magnesium fluoride)

Magnesium fluoride (MgF₂) is an inorganic compound with a crystalline structure, widely used in optical and industrial applications. Its key advantages include high transparency in the ultraviolet (UV) and infrared (IR) spectra, making it ideal for anti-reflective coatings on lenses, mirrors, and windows. With a low refractive index and exceptional durability, MgF₂ enhances light transmission and reduces surface reflections. It also exhibits high thermal stability and resistance to chemical corrosion, suitable for harsh environments. Additionally, MgF₂ is employed in ceramics, electronics, and as a catalyst support due to its inertness and mechanical strength. Its synthetic purity and consistent performance make it a reliable material for precision applications.
Magnesium fluoride structure
Magnesium fluoride structure
Product Name:Magnesium fluoride
CAS No:7783-40-6
MF:F2Mg
MW:62.3018074035645
MDL:MFCD09953677
CID:47833
PubChem ID:24864584
Update Time:2025-11-02

Magnesium fluoride Chemical and Physical Properties

Names and Identifiers

    • Magnesium fluoride
    • afluon
    • irtran1
    • magnesiumfluoride(mgf2)
    • magnesiumfluorure
    • sellaite
    • Magnesium flux
    • magnesium fluoride coating quality bal. 0.7-1.5 mm
    • Magnesium fluoride, powder
    • Magnesiumfluoride2
    • Magnesiumfluoride3
    • Magnesiumfluoridewhitextl
    • MAGNESIUM FLUORIDE, GRANULATION MAX. 0.1 MM
    • MAGNESIUM FLUORIDE, TECH.
    • MAGNESIUM FLUORIDE COATING QUALITY UMICORE.0.7-1.5 MM
    • MAGNESIUM FLUORIDE FOR GLASS INDUSTRY
    • MAGNESIUM FLUORIDE POWDER, PURE
    • Magnesium fluoride hydrate
    • MagnesiuM acetate tetrahydrate
    • MAGNESIUM FLUORIDE 99.99% GRANUALR 3-5MM
    • MAGNESIUM FLUORIDE, (MGF2) OPTICAL WINDOW F10MM, 99.9%, 250-14000NM, 1000C
    • MAGNESIUM FLUORIDE 98+%
    • MAGNESIUM FLUORIDE SPUTTERING TARGET
    • MDL: MFCD09953677
    • Inchi: 1S/2FH.Mg/h2*1H;/q;;+2/p-2
    • InChI Key: ORUIBWPALBXDOA-UHFFFAOYSA-L
    • SMILES: [Mg](F)F

Computed Properties

  • Exact Mass: 61.98180
  • Monoisotopic Mass: 61.981848
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 3
  • Rotatable Bond Count: 0
  • Complexity: 2.8
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Topological Polar Surface Area: 0

Experimental Properties

  • Color/Form: Colorless crystal, rutile structure. Tasteless. With purple fluorescence under the light.
  • Density: 3.15 g/mL at 25 °C(lit.)
  • Melting Point: 1263 °C (lit.)
  • Boiling Point: 2227 °C/1 atm(lit.)
  • Refractive Index: 1.365
  • Solubility: 微溶于水和稀HNO3。
  • Water Partition Coefficient: 87 mg/L (18 ºC)
  • PSA: 0.00000
  • LogP: 0.84040
  • Merck: 14,5665
  • Sensitiveness: Sensitive to humidity
  • Solubility: 87 mg/L (18 ºC)

Magnesium fluoride Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H315,H319,H335
  • Warning Statement: P261,P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26-S37/39
  • RTECS:OM3325000
  • Hazardous Material Identification: Xi
  • Safety Term:S26;S37/39
  • Risk Phrases:R36/37/38
  • TSCA:Yes
  • Toxicity:LD in guinea pigs (mg/kg): 1000 orally, 3000 s.c. (Waldbott)
  • Storage Condition:Keep container closed when not in use. Store in a cool, dry, well ventilated area away from incompatible substances.

Magnesium fluoride Customs Data

  • HS CODE:2826199090
  • Customs Data:

    China Customs Code:

    2826199090

Magnesium fluoride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
006717-250g
Magnesium fluoride, powder
7783-40-6 99%
250g
£24.00 2022-03-01
Fluorochem
006717-1kg
Magnesium fluoride, powder
7783-40-6 99%
1kg
£80.00 2022-03-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
M108385-100g
Magnesium fluoride
7783-40-6 AR,97.5%
100g
¥72.90 2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
M108385-500g
Magnesium fluoride
7783-40-6 AR,97.5%
500g
¥195.90 2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
M108385-25g
Magnesium fluoride
7783-40-6 AR,97.5%
25g
¥45.90 2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
M108385-2.5kg
Magnesium fluoride
7783-40-6 AR,97.5%
2.5kg
¥980.90 2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
M108388-500g
Magnesium fluoride
7783-40-6 99.99% metals basis
500g
¥1216.90 2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
M108388-100g
Magnesium fluoride
7783-40-6 99.99% metals basis
100g
¥306.90 2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
M108388-25g
Magnesium fluoride
7783-40-6 99.99% metals basis
25g
¥89.00 2021-05-21
A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI
40755-2g
Magnesium fluoride, Puratronic?, 99.99% (metals basis)
7783-40-6 99.99%
2g
¥357.00 2023-04-13

Magnesium fluoride Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:7783-40-6)氟化镁
Order Number:LE1749159;LE9139
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:35
Price ($):discuss personally
Email:18501500038@163.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:7783-40-6)Magnesium fluoride
Order Number:sfd19478
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:38
Price ($):discuss personally
Email:sales2@senfeida.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:7783-40-6)Magnesium fluoride
Order Number:A1203870
Stock Status:in Stock
Quantity:1kg/25g/100g/500g/2kg
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 02:51
Price ($):221.0/343.0/1031.0/251.0/752.0
Email:sales@amadischem.com
Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:7783-40-6)氟化镁
LE1749159;LE9139
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
Email
Suzhou Senfeida Chemical Co., Ltd
(CAS:7783-40-6)Magnesium fluoride
sfd19478
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email